(+)-Nitrendipine
(+)-Nitrendipine
Brand Name:
Vulcanchem
CAS No.:
80890-07-9
VCID:
VC0045516
InChI:
InChI=1S/C18H20N2O6/c1-5-26-18(22)15-11(3)19-10(2)14(17(21)25-4)16(15)12-7-6-8-13(9-12)20(23)24/h6-9,16,19H,5H2,1-4H3/t16-/m1/s1
SMILES:
CCOC(=O)C1=C(NC(=C(C1C2=CC(=CC=C2)[N+](=O)[O-])C(=O)OC)C)C
Molecular Formula:
C18H20N2O6
Molecular Weight:
360.4 g/mol
(+)-Nitrendipine
CAS No.: 80890-07-9
Reference Standards
VCID: VC0045516
Molecular Formula: C18H20N2O6
Molecular Weight: 360.4 g/mol
| CAS No. | 80890-07-9 |
|---|---|
| Product Name | (+)-Nitrendipine |
| Molecular Formula | C18H20N2O6 |
| Molecular Weight | 360.4 g/mol |
| IUPAC Name | 5-O-ethyl 3-O-methyl (4R)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate |
| Standard InChI | InChI=1S/C18H20N2O6/c1-5-26-18(22)15-11(3)19-10(2)14(17(21)25-4)16(15)12-7-6-8-13(9-12)20(23)24/h6-9,16,19H,5H2,1-4H3/t16-/m1/s1 |
| Standard InChIKey | PVHUJELLJLJGLN-MRXNPFEDSA-N |
| Isomeric SMILES | CCOC(=O)C1=C(NC(=C([C@H]1C2=CC(=CC=C2)[N+](=O)[O-])C(=O)OC)C)C |
| SMILES | CCOC(=O)C1=C(NC(=C(C1C2=CC(=CC=C2)[N+](=O)[O-])C(=O)OC)C)C |
| Canonical SMILES | CCOC(=O)C1=C(NC(=C(C1C2=CC(=CC=C2)[N+](=O)[O-])C(=O)OC)C)C |
| Synonyms | (R)-1,4-Dihydro-2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylic Acid Ethyl Methyl Ester; (+)-(R)-Nitrendipine; (+)-BAY E 5009; (R)-(+)-Nitrendipine; (R)-Nitrendipine; |
| PubChem Compound | 157704 |
| Last Modified | Nov 11 2021 |
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